Cas no 1352500-65-2 (1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352500-65-2
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5217829
• Update Time: 2025-06-11

1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• Ethanone, 1-[2-[2-(methylamino)-3-pyridinyl]-1-pyrrolidinyl]-

• Inchi： 1S/C12H17N3O/c1-9(16)15-8-4-6-11(15)10-5-3-7-14-12(10)13-2/h3,5,7,11H,4,6,8H2,1-2H3,(H,13,14)
• InChI Key： TWVTXIYPAFBYND-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=CN=C1NC)C

Additional information on 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Introduction to 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352500-65-2)

1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, identified by its Chemical Abstracts Service number CAS No. 1352500-65-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both pyridine and pyrrolidine moieties in its framework suggests a unique set of chemical properties that may be leveraged for therapeutic purposes.

The structural composition of 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone encompasses a central ethanone group linked to a pyrrolidine ring, which is further substituted with a 2-methylamino-pyridine moiety. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The pyridine and pyrrolidine functionalities are particularly noteworthy, as they are commonly found in biologically active compounds and have been extensively studied for their pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. Studies have indicated that the 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone scaffold may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. These findings align with the growing trend in drug discovery towards targeting multiple disease pathways simultaneously, a strategy known as polypharmacology.

The 2-Methylamino-pyridin-3-yl substituent is particularly intriguing from a chemical biology perspective. This group not only contributes to the molecule's solubility and bioavailability but also provides a platform for further derivatization, allowing chemists to fine-tune its pharmacological properties. The ethanone moiety at the C1 position serves as a key functional group for hydrogen bonding interactions, which are crucial for the binding efficacy of many drugs to their targets.

In vitro studies have begun to explore the potential of 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone as an inhibitor of kinases and other enzymes implicated in signal transduction pathways. Preliminary results suggest that this compound may exhibit moderate activity against certain kinases, making it a valuable scaffold for developing novel kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone. These algorithms can analyze vast datasets to predict the biological activity of compounds based on their structural features. By leveraging such computational tools, researchers can prioritize molecules for experimental validation, thereby reducing the time and cost associated with traditional high-throughput screening methods.

From a synthetic chemistry standpoint, the preparation of 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone presents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and cyclization strategies have been employed to construct its core framework. The optimization of these synthetic pathways is essential for achieving high yields and purity levels required for pharmaceutical applications.

The pharmacokinetic properties of 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone are also under investigation to ensure its suitability for clinical development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to assess its potential as a drug candidate. Advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are utilized to characterize its molecular structure and interactions with biological systems.

One particularly exciting area of research involves the exploration of 1-[2-(2-Methylamino-pyridin-3-yl)-pyrrolidin-1-y]l]-ethanone's potential in combination therapies. By pairing this compound with other drugs that target different aspects of disease mechanisms, researchers aim to enhance therapeutic efficacy while minimizing side effects. Such combinatorial approaches are increasingly recognized as a viable strategy for addressing complex diseases like cancer and neurodegenerative disorders.

The development of novel antiviral agents has also seen interest in this class of compounds. The structural features of 1-[2-(2-Methylamino-pyridin--3--]]--ethanone may make it effective against viral proteases and other essential viral enzymes. As the world continues to face emerging viral threats, the search for new antiviral drugs remains paramount.

In conclusion,[CAS No 1352500--65--] represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions grows more sophisticated,[this compound] along with others like it, will undoubtedly play an important role in shaping the future of medicine.